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Compound of Interest

4-Hydroxybenzylamine
Compound Name:
hydrobromide

Cat. No. B1271429

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural attributes of 4-Hydroxybenzylamine hydrobromide. The information is curated to
support research, development, and quality control activities involving this compound.

Chemical and Physical Properties

4-Hydroxybenzylamine hydrobromide is the hydrobromide salt of 4-Hydroxybenzylamine. Its
key chemical and physical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1271429?utm_src=pdf-interest
https://www.benchchem.com/product/b1271429?utm_src=pdf-body
https://www.benchchem.com/product/b1271429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H10BrNO [1112]
Molecular Weight 204.06 g/mol [1][2]

4-
IUPAC Name (aminomethyl)phenol;hydrobro  [1]

mide
CAS Number 90430-14-1 [1][2]
Melting Point 200-203 °C [3]

. . 262.4 °C at 760 mmHg (for
Boiling Point [3]
parent compound)

] 112.5 °C (for parent
Flash Point [3]
compound)

White to off-white or light green
Appearance ] [4115]
solid/crystals

Hydrogen Bond Donor Count 3 [3]
Hydrogen Bond Acceptor

C);untg p 2 3]
Rotatable Bond Count 1 [3]
Exact Mass 202.99458 Da [1]
Complexity 77 [3]

Chemical Structure

The chemical structure of 4-Hydroxybenzylamine hydrobromide consists of a benzylamine
core substituted with a hydroxyl group at the para (4-position) of the benzene ring. The amine
group is protonated by hydrobromic acid to form the ammonium bromide salt.

Caption: 2D structure of 4-Hydroxybenzylamine hydrobromide.

Structural Identifiers:
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e InChl: 1S/C7HINO.BrH/c8-5-6-1-3-7(9)4-2-6:/h1-4,9H,5,8H2; 1H[1]
« InChiKey: ZJKNRZBDZNVNRX-UHFFFAOYSA-N[3]
« SMILES: C1=CC(=CC=C1CN)O.Br[6][7][8]

Experimental Protocols
Synthesis of 4-Hydroxybenzylamine

A common method for synthesizing the parent compound, 4-hydroxybenzylamine, is through
the reductive amination of 4-hydroxybenzaldehyde. The hydrobromide salt can then be formed
by reacting the free base with hydrobromic acid.

Materials:

e 4-hydroxybenzaldehyde

e Methanol

e Raney Nickel

e 7N aqueous ammonia solution
e Hydrogen gas

Celite

Procedure:

Dissolve 4-hydroxybenzaldehyde (10 g, 81.9 mmol) in methanol (45 mL).[9]
 To this solution, add Raney nickel (3 g) and a 7N agueous ammonia solution (45 mL).[9]

« Stir the resulting mixture under a hydrogen atmosphere (1 atm) at room temperature for
approximately 21 hours.[9]

 After the reaction is complete, filter the solution through a Celite pad to remove the Raney
nickel catalyst.[9]
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» Concentrate the filtrate under reduced pressure to yield 4-hydroxybenzylamine as a pale
green solid.[9]

o To form the hydrobromide salt, the resulting 4-hydroxybenzylamine free base would be
dissolved in a suitable solvent and treated with an equimolar amount of hydrobromic acid,
followed by crystallization.

Another documented synthesis method involves the demethylation of 4-methoxybenzylamine
using hydrobromic acid.[10][11] This process involves refluxing 4-methoxybenzylamine with
hydrobromic acid, removing excess water to increase the reaction temperature and HBr
concentration, which facilitates the demethylation and shortens the reaction time.[10]
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Caption: Workflow for the synthesis of 4-Hydroxybenzylamine Hydrobromide.
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Structural Characterization and Analysis

The identity and purity of 4-Hydroxybenzylamine hydrobromide are typically confirmed using
a combination of spectroscopic and chromatographic methods.

Analytical Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Used to determine the number and environment of protons, confirming the
arrangement of hydrogens on the aromatic ring and the aminomethy! group.

o 18C NMR: Provides information on the carbon skeleton of the molecule.[6][12]

« Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the O-H
stretch of the phenol, N-H stretches of the ammonium group, and C-H and C=C bonds of the
aromatic ring.

e Mass Spectrometry (MS): Used to determine the molecular weight and fragmentation pattern
of the parent compound, confirming the molecular formula.[6]

¢ High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.
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Caption: General workflow for the characterization of 4-Hydroxybenzylamine HBr.

This document is intended for informational purposes for a technical audience. Appropriate
safety precautions should be taken when handling this or any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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